Cas no 956190-97-9 (5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid)

• Product Name: 5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid
• CAS No: 956190-97-9
• MF: C₁₂H₁₀ClFN₂O₂
• MW: 268.671405315399
• MDL: MFCD08691128
• CID: 3109343
• PubChem ID: 16227413
• Update Time: 2025-06-12

5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(4-fluorobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CS-0243099
• EN300-25896
• Z219183260
• SCHEMBL15103795
• GNB19097
• 5-chloro-1-[(4-fluorophenyl)methyl]-3-methylpyrazole-4-carboxylic acid
• 956190-97-9
• 5-chloro-1-[(4-fluorophenyl)methyl]-3-methyl-1H-pyrazole-4-carboxylicacid
• AKOS009104958
• G37188
• 5-chloro-1-[(4-fluorophenyl)methyl]-3-methyl-1H-pyrazole-4-carboxylic acid
• 5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid

• MDL： MFCD08691128
• Inchi： 1S/C12H10ClFN2O2/c1-7-10(12(17)18)11(13)16(15-7)6-8-2-4-9(14)5-3-8/h2-5H,6H2,1H3,(H,17,18)
• InChI Key： KSUHOEVAAJQNPB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C)=NN1CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 268.0414834Da
• Monoisotopic Mass: 268.0414834Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid

5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid (CAS No. 956190-97-9): An Overview

5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid (CAS No. 956190-97-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.

The chemical structure of 5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid is characterized by a pyrazole ring substituted with a chloro group at the 5-position, a 4-fluorophenylmethyl group at the 1-position, and a methyl group at the 3-position. The carboxylic acid functionality at the 4-position adds to its versatility in forming various derivatives and conjugates, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of 5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid has also shown promise in cancer research. A study published in Cancer Research in 2023 demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that 5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid could be a valuable lead compound for developing new anticancer drugs.

The synthetic route for 5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid involves several well-established chemical transformations. The synthesis typically starts with the formation of a pyrazole ring through a cyclocondensation reaction between an appropriate hydrazine and an acyl chloride or ester. Subsequent functional group manipulations, such as chlorination and fluorination, are then carried out to introduce the desired substituents. The final step involves the introduction of the carboxylic acid functionality through hydrolysis or other methods.

The physicochemical properties of 5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid have been extensively studied to understand its behavior in different environments. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation. Its solubility profile is influenced by the presence of polar functional groups, making it soluble in polar solvents such as water and ethanol but less soluble in non-polar solvents like hexane.

In terms of safety and toxicity, preliminary studies have shown that 5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. Researchers are currently conducting comprehensive toxicity studies to assess potential side effects and long-term safety profiles.

The future prospects for 5-Chloro-1-(4-Fluorophenyl)Methyl-3-Methyl-1h-Pyrazole-4-Carboxylic Acid are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various inflammatory and cancer-related conditions. Additionally, efforts are being made to optimize its pharmacokinetic properties through prodrug strategies and other modifications to enhance its bioavailability and therapeutic index.

In conclusion, 5-Chloro-1-(4-fluorophenyl)methyl)-3-methyl)-1H-pyrazole)-4-carboxylic acid (CAS No. 956190–97–9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more studies continue to unravel its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments.